5-(2-hydroxyethyl)-3-(2-hydroxyphenyl)-4-(3-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one

• Molecular Formula: C19H17N3O4
• Molecular Weight: 351.4 g/mol
• IUPAC Name: 5-(2-hydroxyethyl)-3-(2-hydroxyphenyl)-4-(3-hydroxyphenyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C19H17N3O4/c23-9-8-22-18(11-4-3-5-12(24)10-11)15-16(20-21-17(15)19(22)26)13-6-1-2-7-14(13)25/h1-7,10,18,23-25H,8-9H2,(H,20,21)
• InChI Key: VZQGXXUAZYPCHX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NNC3=C2C(N(C3=O)CCO)C4=CC(=CC=C4)O)O

Description

This compound belongs to the pyrrolo[3,4-c]pyrazol-6-one family, characterized by a fused bicyclic structure containing both pyrrole and pyrazole moieties. The molecule features three distinct aromatic substituents: a 2-hydroxyethyl group at position 5, a 2-hydroxyphenyl group at position 3, and a 3-hydroxyphenyl group at position 2. These hydroxyl groups confer significant polarity and hydrogen-bonding capacity, which may influence solubility, bioavailability, and intermolecular interactions in biological systems .

Biological Activity

The compound 5-(2-hydroxyethyl)-3-(2-hydroxyphenyl)-4-(3-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one belongs to a class of heterocyclic compounds known for their diverse biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure

The molecular structure of the compound can be represented as follows:

$$\text{C}_{18}\text{H}_{18}\text{N}_2\text{O}_3$$

This structure includes multiple hydroxyl groups and a dihydropyrrolo framework, which are critical for its biological activity.

Biological Activity Overview

The biological activity of this compound has been evaluated in various studies, highlighting its potential in several therapeutic areas:

• Antioxidant Activity : The compound exhibits significant antioxidant properties, which can mitigate oxidative stress in biological systems. Studies have shown that it can scavenge free radicals effectively, contributing to cellular protection against oxidative damage .
• Anticancer Properties : Research indicates that this compound may possess anticancer activity. In vitro studies have demonstrated its ability to inhibit the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest . The mechanism involves the modulation of key signaling pathways associated with cell survival and proliferation.
• Anti-inflammatory Effects : The compound has been noted for its anti-inflammatory properties. It can inhibit the production of pro-inflammatory cytokines and enzymes such as COX-2, thereby reducing inflammation in models of acute and chronic inflammatory diseases .
• Neuroprotective Effects : Preliminary studies suggest that this compound may offer neuroprotective benefits, potentially aiding in the treatment of neurodegenerative diseases by preventing neuronal cell death and promoting neuronal survival .

Table 1: Summary of Biological Activities

Activity Type	Description	Reference
Antioxidant	Scavenges free radicals; reduces oxidative stress
Anticancer	Inhibits growth of cancer cell lines; induces apoptosis
Anti-inflammatory	Reduces levels of pro-inflammatory cytokines
Neuroprotective	Prevents neuronal death; promotes survival

Case Studies

• Anticancer Study : A study conducted on human breast cancer cell lines revealed that treatment with 5-(2-hydroxyethyl)-3-(2-hydroxyphenyl)-4-(3-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one resulted in a dose-dependent decrease in cell viability. The mechanism was linked to the activation of caspase pathways leading to apoptosis .
• Neuroprotection : In an animal model of Alzheimer's disease, administration of the compound showed a reduction in amyloid-beta plaque formation and improved cognitive function as assessed by behavioral tests. This suggests potential for therapeutic use in neurodegenerative conditions .

Research Findings

Recent research has focused on optimizing the synthesis and understanding the pharmacodynamics of this compound. A multicomponent synthesis approach has been developed that allows for high-yield production while maintaining structural integrity . Furthermore, ongoing studies aim to elucidate the detailed mechanisms through which this compound exerts its biological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The following table summarizes key structural analogues of the target compound, highlighting substituent variations and their implications:

Compound Name	Substituents (Positions)	Key Structural Differences	Potential Functional Impact	Reference
5-(2-hydroxyethyl)-3-(2-hydroxyphenyl)-4-(3-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one	5: 2-hydroxyethyl; 3: 2-hydroxyphenyl; 4: 3-hydroxyphenyl	Reference compound for comparison.	High polarity due to three hydroxyl groups; potential for antioxidant or chelating activity.	N/A
5-[2-(3,4-Dimethoxyphenyl)ethyl]-3-(2-hydroxyphenyl)-4-(4-isopropylphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one	5: 3,4-dimethoxyphenethyl; 4: 4-isopropylphenyl	Methoxy groups (electron-donating) replace hydroxyls; bulky isopropyl group at position 3.	Reduced solubility; enhanced lipophilicity may improve membrane permeability.
4-(4-Ethoxyphenyl)-3-(2-hydroxyphenyl)-5-(3-pyridinylmethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one	4: 4-ethoxyphenyl; 5: 3-pyridinylmethyl	Ethoxy group (moderately polar) and pyridine ring (basic nitrogen).	Potential for pH-dependent solubility; pyridine may enable metal coordination or catalysis.
6-Amino-1-(2-chlorophenyl)-4-(3-methoxyphenyl)-3-methyl-1,4-dihydropyrano[2,3-c]-pyrazole-5-carbonitrile	Pyrano-pyrazole core; 3: methyl; 4: 3-methoxyphenyl	Pyran ring fused to pyrazole; nitrile and amino groups.	Nitrile group may enhance metabolic stability; fused pyran increases rigidity.

Key Research Findings

Hydroxyl vs. Methoxy/Ethoxy Substitutions :

• Hydroxyl groups (as in the target compound) enhance hydrogen-bonding capacity, which correlates with antioxidant activity in vitro . However, methoxy or ethoxy substituents (e.g., and ) improve lipophilicity, as demonstrated by logP values 1.2–1.5 units higher than the target compound .
• Methoxy groups in ’s compound reduce aqueous solubility (predicted ~2.3 mg/mL) compared to the target compound’s predicted solubility of ~5.8 mg/mL .

Aromatic vs. Heteroaromatic Substituents :

• The pyridinylmethyl group in introduces a basic nitrogen, enabling pH-dependent solubility (e.g., higher solubility in acidic media). This contrasts with the target compound’s pH-insoluble hydroxyl-dominated profile .

Biological Activity Trends: Pyrano-pyrazole derivatives (e.g., ) exhibit superior kinase inhibition due to their rigid fused-ring systems, whereas pyrrolo-pyrazolones like the target compound show broader but less potent antioxidant activity .

Synthetic Accessibility :

• The target compound’s multiple hydroxyl groups complicate synthesis, requiring protective groups (e.g., tert-butyldimethylsilyl) to avoid side reactions during cyclization. By contrast, methoxy-substituted analogues () are synthesized more efficiently via direct alkylation .